Cas no 1260892-22-5 (C-(3-Fluoro-5-trifluoromethyl-pyridin-2-yl)-methylamine)

• Product Name: C-(3-Fluoro-5-trifluoromethyl-pyridin-2-yl)-methylamine
• CAS No: 1260892-22-5
• MF: C₇H₆F₄N₂
• MW: 194.129555225372
• MDL: MFCD11975941
• CID: 1006517
• PubChem ID: 91755191
• Update Time: 2025-11-06

C-(3-Fluoro-5-trifluoromethyl-pyridin-2-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(3-Fluoro-5-trifluoromethyl-pyridin-2-yl)-methylamine
• 1-[3-FLUORO-5-(TRIFLUOROMETHYL)PYRIDIN-2-YL]METHANAMINE
• ZBSVPYCSWCQJHF-UHFFFAOYSA-N
• MFCD11975941
• BS-52335
• [3-Fluoro-5-(trifluoromethyl)-2-pyridyl]methanamine
• 1260892-22-5
• F74297
• (3-Fluoro-5-(trifluoromethyl)pyridin-2-yl)methanamine
• (3-Fluoro-5-(trifluoromethyl)pyridin-2yl)methanamine
• [3-fluoro-5-(trifluoromethyl)pyridin-2-yl]methanamine
• SY346503
• SCHEMBL16165957

• MDL： MFCD11975941
• Inchi： 1S/C7H6F4N2/c8-5-1-4(7(9,10)11)3-13-6(5)2-12/h1,3H,2,12H2
• InChI Key： ZBSVPYCSWCQJHF-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)(F)F)=CN=C1CN

Computed Properties

• Exact Mass: 194.04671085g/mol
• Monoisotopic Mass: 194.04671085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.9Ų

Additional information on C-(3-Fluoro-5-trifluoromethyl-pyridin-2-yl)-methylamine

Comprehensive Overview of C-(3-Fluoro-5-trifluoromethyl-pyridin-2-yl)-methylamine (CAS No. 1260892-22-5)

C-(3-Fluoro-5-trifluoromethyl-pyridin-2-yl)-methylamine (CAS No. 1260892-22-5) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a 3-fluoro-5-trifluoromethyl-pyridine core, which is known for enhancing metabolic stability and bioavailability in drug discovery. Researchers are particularly interested in its potential as a building block for small molecule inhibitors and biologically active compounds, especially in the development of treatments for neurological disorders and inflammatory diseases.

In recent years, the demand for fluorinated heterocycles like C-(3-Fluoro-5-trifluoromethyl-pyridin-2-yl)-methylamine has surged, driven by their applications in precision medicine and sustainable agriculture. The trifluoromethyl (-CF3) and fluorine substituents in this compound contribute to its lipophilicity and electron-withdrawing effects, making it a valuable intermediate in catalysis and material science. Its role in crop protection formulations has also been explored, as fluorinated compounds often exhibit improved pest resistance and environmental compatibility.

One of the most frequently searched questions about CAS No. 1260892-22-5 revolves around its synthetic routes. The compound is typically synthesized via nucleophilic substitution or reductive amination of the corresponding pyridine precursor. Advanced techniques such as continuous flow chemistry have been employed to optimize yield and purity, addressing the growing need for green chemistry practices. Additionally, its structure-activity relationship (SAR) studies are a hot topic, particularly in the context of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators.

From an industrial perspective, C-(3-Fluoro-5-trifluoromethyl-pyridin-2-yl)-methylamine is often discussed in tandem with scale-up challenges and regulatory compliance. Its handling requires adherence to Good Manufacturing Practices (GMP), especially when used in API (Active Pharmaceutical Ingredient) production. The compound’s stability under various pH conditions and its compatibility with bioconjugation techniques are also critical considerations for formulators.

Emerging trends highlight the compound’s relevance in proteolysis-targeting chimeras (PROTACs) and click chemistry applications. Its pyridine-2-yl-methylamine moiety serves as a versatile linker for drug delivery systems, aligning with the rising interest in targeted therapy. Furthermore, its spectroscopic properties (e.g., NMR and HPLC profiles) are well-documented, aiding in quality control during high-throughput screening.

In summary, C-(3-Fluoro-5-trifluoromethyl-pyridin-2-yl)-methylamine (CAS No. 1260892-22-5) represents a pivotal scaffold in modern chemical research. Its multifaceted applications—from medicinal chemistry to agrochemical innovation—underscore its importance in addressing global health and sustainability challenges. Ongoing studies continue to uncover its potential, solidifying its position as a high-value intermediate in the scientific community.